4-Methylpiperidine-4-carbonitrile

• IUPAC Name: 4-methylpiperidine-4-carbonitrile
• InChI: InChI=1S/C7H12N2/c1-7(6-8)2-4-9-5-3-7/h9H,2-5H2,1H3
• InChI Key: VIXYONLJAGTTOD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCNCC1)C#N
• Molecular Formula: C7H12N2
• DSSTOX Substance ID: DTXSID00609451
• Molecular Weight: 124.18 g/mol
• CAS No.: 948988-53-2

Description

4-Methylpiperidine-4-carbonitrile is a chemical compound with the CAS Number: 948988-53-2. It has a molecular weight of 124.19 and a molecular formula of C7H12N2. The IUPAC name for this compound is 4-methyl-4-piperidinecarbonitrile.

Molecular Structure Analysis

The molecular structure of this compound consists of a six-membered ring with five carbon atoms and one nitrogen atom.

Physical And Chemical Properties Analysis

This compound is stored at a temperature between 28 C.

Scientific Research Applications

Synthesis of Novel Compounds

4-Methylpiperidine-4-carbonitrile is utilized in the synthesis of various novel compounds. For example, it is involved in the synthesis of ortho-aminocarbonitriles and dicyanoanilines, which are fused to heterocycles through pseudo four-component reactions (Mojtahedi et al., 2016). Additionally, its reaction with 2,4-dichloroquinoline-3-carbonitrile leads to the formation of polyfunctionally substituted pyrazolo[4,3-c]quinolin-4(5H)-ones (Mekheimer et al., 2008).

Environmental and Health Applications

In environmental and health sciences, diluted solutions of 4-methylpiperidine are explored for their less harmful impact. Specifically, these solutions are used for Fmoc group removal in SPPS-Fmoc/tBu, a process significant in peptide synthesis. The use of diluted 4-methylpiperidine is less polluting and harmful to humans and the environment (Rodríguez et al., 2019).

Chemical Synthesis and Analysis

This compound plays a role in the chemical synthesis and analysis of various compounds. It is used in the synthesis of compounds like 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile, where its solid-state structure and spectral properties are analyzed (Jukić et al., 2010). Additionally, it contributes to the creation of anticancer and anti-inflammatory pyrimidine-5-carbonitriles, with certain compounds showing significant cytotoxicity against human breast carcinoma MCF-7 cell line (Bhale et al., 2022).

Corrosion Inhibition

Several derivatives of this compound, such as naphthyridine derivatives, are studied as corrosion inhibitors. Their efficacy in protecting steel in acidic environments has been confirmed through experimental and computational studies (Ansari & Quraishi, 2015).

Pharmaceutical and Drug Design

In the pharmaceutical industry, 4-methylpiperidine analogs are of interest in drug design due to their metabolic processing by cytochrome P450s. Understanding the interactions and molecular mechanisms of these compounds can guide drug discovery and design (Sun & Scott, 2011).

Material Science and Corrosion Studies

The molecule is also relevant in material science, particularly in studying corrosion. Pyrazolo[3,4-b]pyridines, derivatives of this compound, have been synthesized and analyzed for their potential as corrosion inhibitors for mild steel in acidic environments (Dandia et al., 2013).

Safety and Hazards

The safety data sheet for 4-Methylpiperidine-4-carbonitrile indicates that it is highly flammable and harmful if swallowed. It can cause severe skin burns and eye damage, and may cause respiratory irritation. It is toxic in contact with skin or if inhaled.

Synthesis routes and methods I

Procedure details

The title compound was prepared by the procedure described for the synthesis of 1-({3-[(1S,2S)-2-hydroxycyclohexyl]-4-oxo-3,4-dihydrobenzo[h]quinazolin-6-yl}methyl)-4-pyridin-2-ylpiperidine-4-carbonitrile in Example 2, substituting 4-methylpiperidine-4-carbonitrile for 4-pyridin-2-ylpiperidine-4-carbonitrile. The resultant solid gave proton NMR spectra consistent with theory and a mass ion (ES+) of 431.2438 for [M+H]+ [Calc'd for C26H31N4O2, [M+H]+=431.2444]: 1H NMR (400 MHz, CDCl3) δ 8.96-8.93 (m, 1H), 8.28-8.23 (m, 1H), 8.05 (s, 1H), 7.72-7.65 (m, 2H), 4.64 (br s, 1H), 4.04 (br s, 1H), 3.92 (s, 2H), 2.87 (br s, 2H), 2.56-2.53 (m, 1H), 2.45 (d, J=12.2 Hz, 2H), 2.29-2.26 (m, 1H), 2.09-1.86 (m, 5H), 1.64-1.41 (m, 5H), 1.36 (s, 3H).

Synthesis routes and methods II

Procedure details